Cas no 1289131-55-0 (4-Bromo-2-(2-methoxyethoxy)pyridine)

• Product Name: 4-Bromo-2-(2-methoxyethoxy)pyridine
• CAS No: 1289131-55-0
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• MDL: MFCD22576266
• CID: 1033849
• PubChem ID: 71303271
• Update Time: 2025-10-24

4-Bromo-2-(2-methoxyethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(2-methoxyethoxy)pyridine
• VDYQLUMBDMESTQ-UHFFFAOYSA-N
• 1289131-55-0
• DA-46367
• C72171
• Pyridine, 4-bromo-2-(2-methoxyethoxy)-
• J-514575
• DTXSID10744862
• SCHEMBL15716995
• DS-6971
• AKOS016844506
• CS-0186947

• MDL： MFCD22576266
• Inchi： 1S/C8H10BrNO2/c1-11-4-5-12-8-6-7(9)2-3-10-8/h2-3,6H,4-5H2,1H3
• InChI Key： VDYQLUMBDMESTQ-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)OCCOC

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 31.4Ų

Additional information on 4-Bromo-2-(2-methoxyethoxy)pyridine

Recent Advances in the Application of 4-Bromo-2-(2-methoxyethoxy)pyridine (CAS: 1289131-55-0) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-(2-methoxyethoxy)pyridine (CAS: 1289131-55-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its bromo and methoxyethoxy substituents, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting complex diseases such as cancer and inflammatory disorders.

One of the key applications of 4-Bromo-2-(2-methoxyethoxy)pyridine lies in its role as a building block for the synthesis of small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of novel PI3K inhibitors, which are critical for targeting aberrant signaling pathways in cancer cells. The bromo substituent at the 4-position allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

In addition to its use in kinase inhibitor development, 4-Bromo-2-(2-methoxyethoxy)pyridine has been employed in the design of fluorescent probes for imaging applications. Researchers have leveraged its pyridine core to develop probes that can selectively bind to specific cellular targets, facilitating real-time monitoring of biological processes. This application is particularly valuable in the study of intracellular signaling dynamics and drug-target interactions, providing insights that are crucial for optimizing therapeutic efficacy.

Recent advancements in synthetic methodologies have also expanded the utility of this compound. For instance, a 2024 study in Organic Letters reported a highly efficient palladium-catalyzed coupling reaction using 4-Bromo-2-(2-methoxyethoxy)pyridine, achieving excellent yields and regioselectivity. This methodological innovation has streamlined the synthesis of complex molecules, reducing production costs and improving scalability for industrial applications.

Despite its promising applications, challenges remain in the optimization of 4-Bromo-2-(2-methoxyethoxy)pyridine-based compounds. Issues such as metabolic stability and off-target effects necessitate further structural modifications and in-depth pharmacological evaluations. Ongoing research aims to address these limitations by exploring novel derivatives and conjugation strategies, with the goal of enhancing drug-like properties and therapeutic outcomes.

In conclusion, 4-Bromo-2-(2-methoxyethoxy)pyridine (CAS: 1289131-55-0) represents a valuable scaffold in modern drug discovery and chemical biology. Its versatility, coupled with recent synthetic and application breakthroughs, underscores its potential to contribute to the development of next-generation therapeutics. Future research should focus on expanding its utility in targeted therapies and diagnostic tools, paving the way for innovative solutions to unmet medical needs.